4-Amino-2-phenylbenzoic acid hydrochloride

• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol
• IUPAC Name: 4-amino-2-phenylbenzoic acid;hydrochloride
• InChI: InChI=1S/C13H11NO2.ClH/c14-10-6-7-11(13(15)16)12(8-10)9-4-2-1-3-5-9;/h1-8H,14H2,(H,15,16);1H
• InChI Key: PGLJKASKSVWEEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=CC(=C2)N)C(=O)O.Cl

Description

4-Amino-2-phenylbenzoic acid hydrochloride is a useful research compound. Its molecular formula is C13H12ClNO2 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Nitro-2-phenylbenzoic acid (10.5 g, 43.2 mmol) and tin(II) chloride dihydrate (34.1 g, 0.15 mol) were combined and refluxed in 250 mL ethyl acetate for 1 hour. An equal volume of water was added followed by solid NaHCO3 to pH 8. The mixture was extracted with ethyl acetate. The combined ethyl acetate extracts were washed with brine and concentrated to a thick oil. The oil was diluted with ether and excess anhydrous HCl was added. The resulting precipitate was collected and dried to provide 4-Amino-2-phenylbenzoic acid hydrochloride (3.2 g). MS m/e 214 (M+H)+. 1H NMR (d6-DMSO, 300 MHz) δ 6.65 (d, J=3 Hz, 1H), 6.79 (m, 1H), 7.20-7.72 (m, 6H).